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Compound of Interest

Compound Name: 2-Cyclohexen-1-one

Cat. No.: B156087

An In-depth Technical Guide to the Handling and Storage of 2-Cyclohexen-1-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on the safe handling and storage of
2-Cyclohexen-1-one (CAS No. 930-68-7), a versatile intermediate in the synthesis of
pharmaceuticals and fragrances.[1] Adherence to these guidelines is critical to ensure the
safety of laboratory personnel and the integrity of research.

Hazard Identification and Classification

2-Cyclohexen-1-one is a flammable liquid and vapor that is toxic if swallowed, fatal in contact
with skin, and fatal if inhaled.[2][3] It also causes serious eye irritation.[2]

GHS Hazard Classification:

Flammable Liquids: Category 3[2][4]

Acute Toxicity, Oral: Category 3[2]

Acute Toxicity, Dermal: Category 2[2]

Acute Toxicity, Inhalation: Category 1/ 2[2]

Serious Eye Damage/Eye Irritation: Category 2A[5]
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» Skin Corrosion/Irritation: Category 2[4]

 Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation): Category 3[4]
Signal Word: Danger[5][6]

Hazard Statements:

e H226: Flammable liquid and vapor.[3][4][6]

e H301: Toxic if swallowed.[3][4]

e H310: Fatal in contact with skin.[4]

o H330: Fatal if inhaled.[4]

o H315: Causes skin irritation.[4]

e H319: Causes serious eye irritation.[4]

o H335: May cause respiratory irritation.[4]

o H301+H331: Toxic if swallowed or if inhaled.[6]

e H310+H330: Fatal in contact with skin or if inhaled.[3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Cyclohexen-1-one is provided in
the table below.
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Property Value

Appearance Clear, colorless to light yellow liquid[1]
CAS Number 930-68-7[4]

Molecular Formula CeHsO[4]

Molecular Weight 96.13 g/mol [5]

Boiling Point 168 - 171°C @ 760 mm Hg[7]

Melting Point -53°C[1]

Flash Point 56 - 61°C (132.8 - 141.8°F) - closed cup[1]
Density 0.988 - 0.993 g/mL at 20°C[1][7]

Soluble in water, alcohol, acetone, and

Solubilit
Y benzene[7][8]

Handling Precautions

Safe handling of 2-Cyclohexen-1-one requires strict adherence to the following protocols to
minimize exposure and risk.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[4][9]
e Use a closed system whenever possible.[5]
o Use explosion-proof electrical, ventilating, and lighting equipment.[4][5]

o Ensure that eyewash stations and safety showers are readily accessible.[2][10]

Personal Protective Equipment (PPE)

A summary of the recommended personal protective equipment is provided in the table below.
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PPE Type Specification

Eye/Face Protection Chemical safety goggles or a face shield.[9]

Chemical-resistant gloves (e.g., butyl rubber,
Skin Protection neoprene), lab coat, and protective clothing to

prevent skin exposure.[9][10]

A NIOSH or European Standard EN 149
approved respirator is necessary if ventilation is

Respiratory Protection ) ] o
inadequate or if exposure limits are exceeded.

[2]19]

General Hygiene Practices

» Avoid all personal contact, including inhalation.[4]
e Do not eat, drink, or smoke in areas where the chemical is handled.[4][5]

e Wash hands and any exposed skin thoroughly with mild soap and water after handling and
before eating, drinking, or smoking.[5][6]

o Contaminated clothing should be removed immediately and washed before reuse.[9][10]

Storage Requirements

Proper storage of 2-Cyclohexen-1-one is crucial to maintain its stability and prevent
hazardous situations.

Storage Conditions: Store in a cool, dry, dark, and well-ventilated place.[5][9] A refrigerator
(approximately 4°C) is recommended.[9] The substance is light and moisture sensitive.[10]

Container: Keep the container tightly closed.[6][9]

Incompatible Materials: Store away from strong oxidizing agents, strong reducing agents,

strong acids, and strong bases.[2][6][9]

Flammables Area: Store in a designated flammables area.[9]
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e Grounding: Ground and bond containers when transferring material to prevent static

discharge.[5][9]

Emergency Procedures
First Aid Measures

Immediate medical attention is required in case of exposure.

Exposure Route

First Aid Protocol

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing. If breathing is difficult,
give oxygen. If breathing has stopped, provide
artificial respiration. Immediately call a poison
center or doctor.[5][6][9]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Immediately call a

poison center or doctor.[5][6][9]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue
rinsing. Immediately call a poison center or
doctor.[4][6][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. If the person is conscious and alert, give
2-4 cupfuls of milk or water. Never give anything
by mouth to an unconscious person.

Immediately call a poison center or doctor.[5][9]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, carbon

dioxide (COz2), or water spray.[6][9]
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o Unsuitable Extinguishing Media: Do not use a heavy water stream.[6]

o Specific Hazards: Flammable liquid and vapor.[6] Vapors may form explosive mixtures with
air and can travel to a source of ignition and flash back.[4] Containers may explode when
heated.[9]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[9][11]

Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel.[6] Wear appropriate personal
protective equipment, including respiratory protection.[4]

» Environmental Precautions: Prevent the substance from entering drains or waterways.[4][12]

o Containment and Cleanup: Remove all sources of ignition.[9] For small spills, absorb with an
inert material such as dry sand, earth, or vermiculite and place it in a chemical waste
container.[9] For large spills, dike the area to contain the spill.[5] Use spark-proof tools and
explosion-proof equipment.[9]

Visual Guides
Workflow for Handling a 2-Cyclohexen-1-one Spill
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Caption: Workflow for a 2-Cyclohexen-1-one spill.
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First Aid Response to Exposure
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Caption: First aid for 2-Cyclohexen-1-one exposure.
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Caption: Key storage precautions for 2-Cyclohexen-1-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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